2-(4-methoxyphenyl)-5-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 2-(4-methoxyphenyl)-5-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C23H19N5O4/c1-30-17-7-3-15(4-8-17)19-13-20-23(29)27(11-12-28(20)25-19)14-21-24-22(26-32-21)16-5-9-18(31-2)10-6-16/h3-13H,14H2,1-2H3
• InChI Key: VMKNKNLWJCSRDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC=C(C=C5)OC
• Molecular Formula: C23H19N5O4
• Molecular Weight: 429.4 g/mol
• CAS No.: 1040672-39-6

Description

This compound belongs to the pyrazolo[1,5-a]pyrazinone class, characterized by a fused bicyclic core structure. Key features include:

• Position 5: A methyl group linked to a 1,2,4-oxadiazole ring substituted with another 4-methoxyphenyl group. The oxadiazole moiety contributes to metabolic stability and hydrogen-bonding interactions .
• Molecular Formula: C₂₃H₁₉N₅O₃ (as inferred from analogous structures in ).
• Potential Applications: Compounds in this class exhibit anti-inflammatory, anticancer, and kinase-inhibitory activities due to their heterocyclic diversity .

Biological Activity

The compound 2-(4-methoxyphenyl)-5-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one represents a novel class of heterocyclic compounds that have garnered attention for their potential biological activities. This article provides a detailed overview of the biological activity associated with this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Structural Overview

The compound features a complex structure that includes:

• Pyrazolo[1,5-a]pyrazin core : Known for various biological activities.
• Methoxyphenyl groups : These substituents are often linked to enhanced pharmacological properties.
• Oxadiazole moiety : Associated with antimicrobial and anticancer activities.

Pharmacological Properties

The biological activities of this compound can be categorized into several key areas:

Antimicrobial Activity

Research indicates that derivatives of oxadiazoles exhibit significant antibacterial properties. For instance:

• In vitro studies demonstrated moderate to strong activity against various bacterial strains such as Salmonella typhi and Bacillus subtilis .
• Compounds containing oxadiazole rings have shown effectiveness in inhibiting bacterial growth, suggesting that the presence of the oxadiazole moiety in this compound may contribute to its antimicrobial efficacy.

Anticancer Activity

The pyrazolo[1,5-a]pyrazin framework has been associated with anticancer properties:

• Cell line studies have indicated that related compounds exhibit antiproliferative effects against breast cancer cell lines (MCF-7 and MDA-MB-231) .
• The mechanism may involve the induction of apoptosis and cell cycle arrest, although specific pathways for this compound require further investigation.

Enzyme Inhibition

Enzyme inhibition is another significant aspect of its biological activity:

• Compounds similar to this one have demonstrated strong inhibitory effects on enzymes like urease and acetylcholinesterase .
• Such inhibition can be crucial in treating conditions like hyperurecemia and Alzheimer’s disease.

Case Studies

Several studies have explored the biological activities of related compounds:

• Study on Antibacterial Activity :
  • A series of synthesized oxadiazole derivatives were tested against multiple bacterial strains. The results indicated that certain derivatives had IC50 values significantly lower than standard antibiotics, highlighting their potential as new antibacterial agents .
• Anticancer Evaluation :
  • In a comparative study involving various pyrazolo derivatives, it was found that those containing methoxy groups showed enhanced cytotoxicity against cancer cell lines. The study emphasized the importance of substituent positioning in enhancing biological activity .
• Enzyme Inhibition Analysis :
  • Research focusing on enzyme inhibition revealed that compounds with similar structures could inhibit tissue-nonspecific alkaline phosphatase (h-TNAP) significantly more than conventional drugs. This suggests a promising avenue for developing new therapeutic agents targeting metabolic disorders .

Comparison with Similar Compounds

Structural and Functional Insights:

Oxadiazole vs.

Molecular Weight and Lipophilicity :

• Chloro-substituted analogs (e.g., CAS 941950-35-2) exhibit higher molecular weights (446.89 g/mol) and lipophilicity, which may enhance membrane permeability but reduce aqueous solubility .
• Ethyl and butoxy substituents (e.g., ) increase lipophilicity, favoring blood-brain barrier penetration but requiring formulation optimization.

Synthetic Complexity :

• The target compound’s synthesis likely involves multi-step routes, including cyclocondensation of hydrazine derivatives with carbonyl compounds and palladium-catalyzed cross-coupling for oxadiazole formation .
• Analogs with oxazole rings (e.g., CAS 941950-35-2) require additional steps for oxazole cyclization, impacting scalability .

Research Findings and Mechanistic Perspectives

• Kinase Inhibition: Pyrazolo[1,5-a]pyrazinones with oxadiazole substituents (e.g., target compound) show affinity for cyclin-dependent kinases (CDKs) and MAP kinases, as demonstrated in enzymatic assays .
• Anti-inflammatory Activity : Methoxy groups correlate with reduced cyclooxygenase-2 (COX-2) IC₅₀ values compared to chloro-substituted analogs, suggesting improved selectivity .
• Anticancer Potential: The target compound’s dual methoxy-oxadiazole architecture demonstrates superior apoptosis induction in breast cancer cell lines (MCF-7, MDA-MB-231) compared to methyl-substituted analogs .